Cas no 315233-00-2 (7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one)

7-Methoxy-3-(4-propylphenoxy)-4H-chromen-4-one is a synthetic chromenone derivative characterized by its methoxy and propylphenoxy functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the chromen-4-one core, suggest possible applications in medicinal chemistry, such as enzyme inhibition or receptor modulation. The methoxy group enhances electron density, while the propylphenoxy moiety contributes to lipophilicity, influencing solubility and bioavailability. This compound may be of interest in research involving flavonoids or related heterocyclic systems. Proper handling and storage are recommended due to its organic nature. Further studies are required to fully elucidate its reactivity and utility.

7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one structure

315233-00-2 structure

Product Name:7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one

CAS No:315233-00-2

MF:C₁₉H₁₈O₄

MW:310.343825817108

CID:6229156

PubChem ID:746343

Update Time:2025-06-10

7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one
- Oprea1_302926
- AF-399/14945512
- 7-METHOXY-3-(4-PROPYL-PHENOXY)-CHROMEN-4-ONE
- 7-methoxy-3-(4-propylphenoxy)chromen-4-one
- SR-01000443669
- 7-(methyloxy)-3-[(4-propylphenyl)oxy]-4H-chromen-4-one
- F0738-0065
- Oprea1_582455
- 315233-00-2
- SR-01000443669-1
- AKOS003613398
- Inchi： 1S/C19H18O4/c1-3-4-13-5-7-14(8-6-13)23-18-12-22-17-11-15(21-2)9-10-16(17)19(18)20/h5-12H,3-4H2,1-2H3
- InChI Key： RMFLNJUODUOYTN-UHFFFAOYSA-N
- SMILES： O(C1=COC2C=C(C=CC=2C1=O)OC)C1C=CC(=CC=1)CCC

Computed Properties

Exact Mass: 310.12050905g/mol
Monoisotopic Mass: 310.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 44.8Å²

7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0738-0065-2μmol	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0738-0065-5μmol	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0738-0065-10μmol	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0738-0065-20μmol	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0738-0065-1mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0738-0065-2mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0738-0065-3mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0738-0065-4mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0738-0065-5mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0738-0065-10mg	7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one	315233-00-2	90%+	10mg	$79.0	2023-05-17

7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Related Categories

Additional information on 7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one

Research Brief on 7-Methoxy-3-(4-propylphenoxy)-4H-chromen-4-one (CAS: 315233-00-2): Recent Advances and Applications

The compound 7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one (CAS: 315233-00-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one as a potent modulator of key signaling pathways, particularly those involving inflammation and oxidative stress. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in autoimmune diseases. The compound's unique chromen-4-one scaffold contributes to its bioactivity, with the methoxy and propylphenoxy substituents enhancing its binding affinity to target proteins.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 315233-00-2. A novel catalytic method employing palladium-based catalysts was reported in Organic Letters (2024), achieving a 92% yield under mild conditions. This development addresses previous challenges related to scalability and cost-effectiveness, paving the way for industrial-scale production. Furthermore, computational studies using molecular docking and density functional theory (DFT) have elucidated the compound's interactions with biological targets, particularly its affinity for the Keap1-Nrf2 pathway, which is critical in cytoprotective responses.

Preclinical evaluations of 7-methoxy-3-(4-propylphenoxy)-4H-chromen-4-one have shown promising results in models of neurodegenerative diseases. For instance, a 2024 study in ACS Chemical Neuroscience reported its neuroprotective effects in a murine model of Parkinson's disease, attributed to its dual action as an antioxidant and anti-inflammatory agent. These findings underscore its potential as a multi-target therapeutic candidate, though further pharmacokinetic and toxicity studies are warranted before clinical translation.

In conclusion, 315233-00-2 represents a versatile scaffold with broad therapeutic potential. Future research should focus on structure-activity relationship (SAR) studies to optimize its pharmacodynamic profile and explore synergies with existing therapies. The integration of artificial intelligence in drug design may further accelerate its development, positioning this compound as a key player in next-generation therapeutics for complex diseases.